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Compound of Interest

Compound Name:
N-(4-Ethoxy-2-

nitrophenyl)acetamide

CAS No.: 885-81-4

Cat. No.: B1293654

Get Quote

An In-Depth Technical Guide to the Spectroscopic Characterization of N-(4-Ethoxy-2-
nitrophenyl)acetamide

Authored by a Senior Application Scientist
This guide provides a comprehensive analysis of the spectroscopic data for N-(4-Ethoxy-2-
nitrophenyl)acetamide (CAS No. 885-81-4), a key organic intermediate in various synthetic

pathways.[1] Intended for researchers, scientists, and professionals in drug development, this

document elucidates the structural features of the molecule through the integrated application

of Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FTIR)

spectroscopy, and Mass Spectrometry (MS). The causality behind experimental choices and

data interpretation is emphasized to provide actionable, field-proven insights.

Molecular Profile:

Chemical Name: N-(4-Ethoxy-2-nitrophenyl)acetamide

Molecular Formula: C₁₀H₁₂N₂O₄[2]
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Molecular Weight: 224.21 g/mol [3]

Appearance: Yellow crystalline solid[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy:
Probing the Proton and Carbon Skeleton
NMR spectroscopy is the cornerstone of molecular structure elucidation, providing detailed

information about the chemical environment, connectivity, and stereochemistry of atoms. For N-
(4-Ethoxy-2-nitrophenyl)acetamide, both ¹H and ¹³C NMR are indispensable for confirming its

unique substitution pattern on the aromatic ring and the integrity of the ethoxy and acetamide

side chains.

The Rationale for NMR Analysis
The primary objective of NMR analysis is to confirm the precise arrangement of the

substituents on the phenyl ring. The electron-withdrawing nature of the nitro group and the

electron-donating properties of the ethoxy and acetamido groups create a distinct electronic

environment for each proton and carbon atom.[5] This results in a well-resolved spectrum

where chemical shifts and coupling constants can be used to definitively assign the structure.

Experimental Protocol: Acquiring High-Resolution NMR
Spectra
This protocol outlines a self-validating system for obtaining high-quality ¹H and ¹³C NMR data.

Instrumentation:

A 400 MHz (or higher) NMR spectrometer equipped with a broadband probe.

Sample Preparation:

Solvent Selection: Deuterated chloroform (CDCl₃) is a suitable solvent due to its ability to

dissolve the analyte and its single, well-characterized residual peak (~7.26 ppm for ¹H,

~77.16 ppm for ¹³C).

Sample Weighing: Accurately weigh 10-15 mg of N-(4-Ethoxy-2-nitrophenyl)acetamide.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 16 Tech Support

https://webbook.nist.gov/cgi/inchi?ID=C885814&Mask=200
https://en.wikipedia.org/wiki/Electron_ionization
https://www.benchchem.com/product/b1293654/docs?utm_src=pdf-body#spectroscopic-data-for-n-4-ethoxy-2-nitrophenyl-acetamide
https://www.benchchem.com/product/b1293654/docs?utm_src=pdf-body#spectroscopic-data-for-n-4-ethoxy-2-nitrophenyl-acetamide
https://www.researchgate.net/publication/348528114_13_C_NMR_chemical_shifts_in_substituted_benzenes_analysis_using_natural_perturbation_orbitals_and_substitution_effects
https://www.benchchem.com/product/b1293654/docs?utm_src=pdf-body#spectroscopic-data-for-n-4-ethoxy-2-nitrophenyl-acetamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293654?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolution: Dissolve the sample in approximately 0.6 mL of CDCl₃ in a clean, dry vial.

Ensure complete dissolution, using gentle vortexing if necessary.

Transfer: Transfer the solution into a standard 5 mm NMR tube.

Standard: Tetramethylsilane (TMS) is typically used as an internal standard for referencing

the chemical shift to 0 ppm.[6]

¹H NMR Acquisition Parameters:[7]

Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

Pulse Angle: 30-45° flip angle to balance signal intensity with relaxation time, ensuring

accurate integration.

Acquisition Time (AQ): ~4 seconds.

Relaxation Delay (D1): 1-2 seconds.

Number of Scans (NS): 8-16 scans, depending on concentration, to achieve an adequate

signal-to-noise ratio.

Spectral Width (SW): 0-12 ppm.

¹³C NMR Acquisition Parameters:[7]

Pulse Program: A standard proton-decoupled experiment with Nuclear Overhauser Effect

(NOE) enhancement (e.g., 'zgpg30').[8]

Pulse Angle: 30° flip angle.

Acquisition Time (AQ): ~2-4 seconds.

Relaxation Delay (D1): 2 seconds.

Number of Scans (NS): 1024-2048 scans are typically required due to the low natural

abundance of the ¹³C isotope.[9]
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Spectral Width (SW): 0-200 ppm.

Workflow for NMR Data Acquisition and Analysis
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Click to download full resolution via product page

Caption: Workflow for NMR sample preparation, data acquisition, and analysis.

Predicted Spectroscopic Data and Interpretation
The following analysis is based on established chemical shift principles and data from

analogous structures.[10][11][12][13]

Molecular Structure with Atom Numbering:

Caption: Structure of N-(4-Ethoxy-2-nitrophenyl)acetamide with numbering.

¹H NMR Analysis (Predicted):

Amide Proton (N-H): A broad singlet is expected around ~8.5-9.5 ppm. Its broadness is due

to quadrupole broadening from the nitrogen atom and potential hydrogen bonding. This

proton is significantly deshielded due to the adjacent carbonyl group and its position on the

aromatic ring.[10]

Aromatic Protons (C₃-H, C₅-H, C₆-H):

C₆-H: Expected as a doublet around ~8.2-8.4 ppm. This proton is ortho to the electron-

withdrawing nitro group, causing significant deshielding.[13]

C₅-H: Predicted to be a doublet of doublets around ~7.2-7.4 ppm. It is coupled to both C₆-

H and C₃-H.

C₃-H: Expected as a doublet around ~7.6-7.8 ppm. This proton is ortho to the acetamido

group and meta to the nitro group.

Ethoxy Group (-O-CH₂-CH₃):

Methylene (C₉-H₂): A quartet is expected around ~4.1-4.3 ppm due to coupling with the

adjacent methyl protons. The direct attachment to oxygen causes a downfield shift.[12]

Methyl (C₈-H₃): A triplet is predicted around ~1.4-1.6 ppm, coupled to the methylene

protons.
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Acetamide Group (-NH-CO-CH₃):

Methyl (C₁₀-H₃): A sharp singlet is expected around ~2.2-2.4 ppm.[10]

¹³C NMR Analysis (Predicted):

Carbonyl Carbon (C₇): Expected in the range of ~168-170 ppm, typical for amide carbonyls.

[9]

Aromatic Carbons (C₁-C₆):

C₄ (ipso-ethoxy): Predicted around ~155-158 ppm. The oxygen atom causes a strong

downfield shift.

C₂ (ipso-nitro): Expected around ~145-148 ppm. The nitro group is strongly deshielding.

[13]

C₁ (ipso-acetamide): Predicted around ~135-138 ppm.

C₆, C₅, C₃: These carbons will appear in the typical aromatic region of ~110-130 ppm.

Quaternary carbons (C₁, C₂, C₄) will typically show weaker signals.[6]

Ethoxy Group (C₈, C₉):

C₉ (-O-CH₂-): Expected around ~64-66 ppm.

C₈ (-CH₃): Predicted around ~14-16 ppm.

Acetamide Methyl (C₁₀): Expected around ~24-26 ppm.
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Table 1:

Summary of

Predicted NMR

Data

Assignment
¹H Chemical

Shift (ppm)
¹H Multiplicity ¹H Integration

¹³C Chemical

Shift (ppm)

-NH- ~8.5-9.5 broad singlet 1H -

C₆-H ~8.2-8.4 doublet 1H ~125-128

C₃-H ~7.6-7.8 doublet 1H ~115-118

C₅-H ~7.2-7.4
doublet of

doublets
1H ~120-123

C₉-H₂ ~4.1-4.3 quartet 2H ~64-66

C₁₀-H₃ ~2.2-2.4 singlet 3H ~24-26

C₈-H₃ ~1.4-1.6 triplet 3H ~14-16

C₇ (=O) - - - ~168-170

C₄ (ipso-O) - - - ~155-158

C₂ (ipso-NO₂) - - - ~145-148

C₁ (ipso-NH) - - - ~135-138

Infrared (IR) Spectroscopy: Identifying Functional
Groups
FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional

groups present in a molecule by measuring the absorption of infrared radiation.

Rationale for IR Analysis
The key functional groups in N-(4-Ethoxy-2-nitrophenyl)acetamide—the secondary amide

(N-H and C=O), the nitro group (N-O), the ether linkage (C-O), and the aromatic ring (C=C and

C-H)—all have characteristic absorption frequencies. IR analysis serves as a quick and reliable
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method to confirm the presence of these groups, thereby validating the compound's identity.

[14]

Experimental Protocol: Attenuated Total Reflectance
(ATR)-FTIR
ATR-FTIR is the preferred method for solid samples as it requires minimal to no sample

preparation.[15]

Instrumentation:

An FTIR spectrometer equipped with a diamond or zinc selenide (ZnSe) ATR accessory.

Procedure:[16]

Background Scan: Record a background spectrum of the clean, empty ATR crystal to

subtract atmospheric (CO₂, H₂O) and instrument-related absorptions.

Sample Application: Place a small amount of the crystalline N-(4-Ethoxy-2-
nitrophenyl)acetamide powder directly onto the ATR crystal.

Apply Pressure: Use the instrument's pressure clamp to ensure firm, uniform contact

between the sample and the crystal. This is critical for obtaining a high-quality spectrum.

Data Acquisition: Collect the sample spectrum. Typically, 16-32 scans are co-added at a

resolution of 4 cm⁻¹ over a range of 4000-600 cm⁻¹.

Cleaning: After analysis, clean the ATR crystal with a suitable solvent (e.g., isopropanol) and

a soft lab wipe.

Spectroscopic Data and Interpretation
The IR spectrum provides a molecular fingerprint. The following are the expected characteristic

absorption bands for N-(4-Ethoxy-2-nitrophenyl)acetamide.
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Table 2: Summary of IR Absorption Data

Frequency Range (cm⁻¹)
Vibration Mode and Functional Group

Assignment

~3300-3250 N-H stretch (secondary amide)

~3100-3000 Aromatic C-H stretch

~2980-2850
Aliphatic C-H stretch (ethoxy and methyl

groups)

~1680-1660 C=O stretch (Amide I band)

~1570-1550 N-H bend (Amide II band)

~1530-1500 & ~1350-1330
Asymmetric and symmetric N-O stretch (nitro

group)

~1600 & ~1475 Aromatic C=C ring stretches

~1250-1200 Aryl-O stretch (ethoxy ether linkage)

~850-800
C-H out-of-plane bend (indicative of 1,2,4-

trisubstitution)

The presence of a sharp, strong band around 1670 cm⁻¹ (Amide I) and another strong band

around 1560 cm⁻¹ (Amide II), coupled with a distinct N-H stretch above 3200 cm⁻¹, is definitive

evidence for the secondary acetamide group. The two strong absorptions for the nitro group

are also critical identifiers.

Mass Spectrometry (MS): Determining Molecular
Weight and Fragmentation
Mass spectrometry provides the exact molecular weight of a compound and offers structural

clues based on its fragmentation pattern.

Rationale for MS Analysis
The primary goal is to confirm the molecular weight of N-(4-Ethoxy-2-nitrophenyl)acetamide
(224.21 g/mol ). Electron Ionization (EI) is a suitable "hard" ionization technique that not only
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provides the molecular ion but also induces reproducible fragmentation, which can be pieced

together to corroborate the proposed structure.[17]

Experimental Protocol: Electron Ionization (EI)-MS
Instrumentation:

A mass spectrometer with an EI source, often coupled with a Gas Chromatograph (GC-MS)

or a direct insertion probe.

Procedure:[4]

Sample Introduction: Introduce a small amount of the sample into the ion source. If using a

direct insertion probe, the sample is placed in a capillary tube and heated under vacuum to

volatilize it.

Ionization: The gaseous molecules are bombarded with a high-energy electron beam

(typically 70 eV). This ejects an electron from the molecule, creating a positively charged

radical molecular ion (M⁺•).[18]

Fragmentation: The high internal energy of the molecular ion causes it to fragment into

smaller, characteristic ions.

Analysis: The ions are accelerated into a mass analyzer (e.g., a quadrupole), which

separates them based on their mass-to-charge ratio (m/z).

Detection: The separated ions are detected, and their abundance is plotted against their m/z

value to generate the mass spectrum.

Spectroscopic Data and Interpretation
The EI mass spectrum will provide key structural information.

Molecular Ion (M⁺•): A peak at m/z = 224 corresponding to the molecular weight of the parent

molecule [C₁₀H₁₂N₂O₄]⁺• is expected. The intensity of this peak may be moderate due to

fragmentation.

Key Fragmentation Pathways:
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Loss of Acetyl Group: A prominent peak at m/z = 182 results from the loss of a ketene

molecule (CH₂=C=O) from the molecular ion, a characteristic fragmentation of

acetanilides.

Loss of Ethoxy Group: A peak at m/z = 179 can occur from the loss of the ethoxy radical

(•OCH₂CH₃).

Loss of Nitro Group: A peak at m/z = 178 corresponds to the loss of the nitro group (•NO₂).

Further Fragmentations: The fragment at m/z = 182 can further lose an ethyl group

(•CH₂CH₃) to give a peak at m/z = 153.

Table 3: Summary of Major Mass

Spectrometry Fragments

m/z Value Proposed Fragment Identity

224 [M]⁺• (Molecular Ion)

182 [M - CH₂CO]⁺•

179 [M - OCH₂CH₃]⁺

178 [M - NO₂]⁺

153 [M - CH₂CO - C₂H₅]⁺

The combination of the molecular ion peak confirming the molecular formula and the logical

fragmentation pattern provides unequivocal evidence for the structure of N-(4-Ethoxy-2-
nitrophenyl)acetamide.

Conclusion
The integrated analysis of NMR, IR, and MS data provides a robust and self-validating

framework for the structural elucidation of N-(4-Ethoxy-2-nitrophenyl)acetamide. ¹H and ¹³C

NMR define the precise connectivity and electronic environment of the molecule's skeleton.

FTIR spectroscopy offers rapid confirmation of all key functional groups. Finally, mass

spectrometry confirms the molecular weight and provides corroborating structural evidence

through predictable fragmentation patterns. This multi-technique approach ensures the highest
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level of scientific integrity and confidence in the identity and purity of the compound for

research and development applications.
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Disclaimer & Data Validity:
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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